Cas no 2138570-78-0 (3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid)

3-(3,5-Dimethylphenyl)-2,2-difluoropropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a difluoromethyl group and a dimethylphenyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties in drug development. Its rigid aromatic core and electron-withdrawing difluoro group make it a versatile intermediate for synthesizing compounds with tailored electronic and steric properties. The product is typically supplied in high purity, ensuring reliability for synthetic applications.
3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid structure
2138570-78-0 structure
Product Name:3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid
CAS No:2138570-78-0
MF:C11H12F2O2
MW:214.208590507507
CID:5800444
PubChem ID:165962495
Update Time:2025-06-30

3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid
    • EN300-1139597
    • 2138570-78-0
    • Inchi: 1S/C11H12F2O2/c1-7-3-8(2)5-9(4-7)6-11(12,13)10(14)15/h3-5H,6H2,1-2H3,(H,14,15)
    • InChI Key: CWDVZTJKZDTUJH-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C=C(C)C=C(C)C=1)F

Computed Properties

  • Exact Mass: 214.08053595g/mol
  • Monoisotopic Mass: 214.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid (CAS No. 2138570-78-0)

3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid (CAS No. 2138570-78-0) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoropropanoic acid moiety and 3,5-dimethylphenyl substituent, has garnered attention due to its unique chemical properties and potential therapeutic benefits. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

The structural features of 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid make it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its utility in designing small-molecule drugs targeting inflammatory pathways, a topic of high interest in the context of autoimmune diseases and chronic inflammation.

In the agrochemical sector, 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid is being investigated for its potential as a herbicide or fungicide precursor. The 3,5-dimethylphenyl group contributes to its lipophilicity, enabling better penetration into plant tissues. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in agricultural biotechnology.

From a synthetic perspective, the preparation of 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and fluorination processes. Advanced techniques such as flow chemistry and catalysis are being employed to improve yield and purity, addressing the industry's focus on green chemistry and cost efficiency.

The compound's physicochemical properties, such as solubility and stability under various pH conditions, are critical for formulation scientists. These properties are often discussed in forums related to drug delivery systems and excipient compatibility, which are trending topics in pharmaceutical development.

Analytical characterization of 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid typically involves HPLC, NMR, and mass spectrometry. These techniques ensure compliance with regulatory standards, a concern frequently raised by quality control professionals. The compound's spectral data is often shared in open-access databases to facilitate collaborative research.

In conclusion, 3-(3,5-dimethylphenyl)-2,2-difluoropropanoic acid (CAS No. 2138570-78-0) represents a versatile building block in both pharmaceutical and agrochemical industries. Its unique structure and functional groups make it a subject of ongoing research, particularly in areas like precision medicine and sustainable agriculture. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.

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